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Compound of Interest

Compound Name: D-Mannonic acid-1,4-lactone

Cat. No. B118508

An In-Depth Technical Guide to the Core Properties of D-Mannonic acid-1,4-lactone

Introduction

D-Mannonic acid-1,4-lactone, a cyclic ester derived from D-mannose, is a carbohydrate of
significant interest across various scientific and industrial domains, including pharmaceuticals,
biotechnology, and food science.[1][2][3] Its role as a biochemical reagent and an intermediate
in the synthesis of more complex, biologically active molecules necessitates a thorough
understanding of its fundamental properties.[1][4] This document provides a comprehensive
technical overview of the core physicochemical properties, biological activities, and synthesis of
D-Mannonic acid-1,4-lactone, tailored for researchers, scientists, and professionals in drug
development.

General Information

D-Mannonic acid-1,4-lactone, also known as D-mannono-gamma-lactone, is the
intramolecular ester of D-mannonic acid.[1] The formation of this five-membered gamma-
lactone ring occurs through a thermodynamically favorable intramolecular cyclization, where
the hydroxyl group at carbon-4 attacks the carboxyl carbon.[1] The equilibrium between the
open-chain D-mannonic acid and the lactone form is pH-dependent, with the lactone being the
predominant form in neutral to slightly acidic conditions.[1][5]
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Identifier Value Reference(s)

CAS Number 26301-79-1 [11161[7]

(3S,4R,5R)-5-[(1R)-1,2-
IUPAC Name dihydroxyethyl]-3,4- [11[71[8]
dihydroxyoxolan-2-one

Molecular Formula CeH1006 [11061[7]

D-Mannono-y-lactone,
Mannonic acid 1,4-lactone,

Synonyms : . [11[]
(D)-isomer of mannonic acid

1,4-lactone

Physicochemical Properties

The physical and chemical characteristics of D-Mannonic acid-1,4-lactone are crucial for its
handling, formulation, and application in research and development. It typically appears as a
white crystalline solid or powder.[2][3][8]

Physical Properties

A summary of the key physical properties is presented in the table below. Note that some
values may vary slightly between different suppliers and measurement conditions.
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Property

Value

Reference(s)

Molecular Weight

178.14 g/mol

[1](61[7]

Melting Point

150-153 °C

[6](8]

Appearance

White Crystalline Solid/Powder

[2](8]

Solubility

Soluble in Water and DMSO.
[8] Described as having "within
almost transparency” solubility
in H20.[9]

Optical Rotation

[a]?°D = +50° to +54° (c=3 in
H20)

[2]

Chemical Properties

Property

Value | Description

Reference(s)

Stability

Stable under dry conditions.
[10] Readily hydrolyzes in the
presence of water or acid to
form D-mannonic acid.[3][10]
Recommended storage is at
room temperature or between
10°C - 25°C, protected from
light and under an inert gas
like nitrogen.[2][6]

Reactivity

Hydrolysis: The lactone ring
can be opened via hydrolysis
to yield D-mannonic acid.[1]
Reduction: Can be reduced to
D-mannitol using agents like
sodium borohydride.[1]
Oxidation: Can be further
oxidized to produce mannonic
acid.[11]

XLogP3

-2.0

[719]
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Biological Activity and Applications

D-Mannonic acid-1,4-lactone exhibits several biological activities and has applications in
various fields.

¢ Enzyme Inhibition: It is known to be an inhibitor of the enzyme [3-galactosidase from
Escherichia coli.[1][12] This inhibitory action is attributed to its structural similarity to the
enzyme's substrate, allowing it to bind to the active site.[13]

o Carbohydrate Chemistry: It serves as a valuable starting material for the synthesis of more
complex carbohydrates and for studying carbohydrate-protein interactions.[1]

» Metabolic Pathways: As a derivative of D-mannose, it is involved in carbohydrate
metabolism.[1] While not a direct intermediate, mannose derivatives are central to the
biosynthesis of ascorbic acid (Vitamin C) in plants.

o Prebiotic Effects: Some studies suggest it may act as a substrate for beneficial gut
microbiota.[1][10]

» Antioxidant Activity: Compounds derived from D-mannono-1,4-lactone have shown potential
in scavenging free radicals.[1]

« Industrial Applications: It has been explored for use in the food industry as a sweetener or
flavor enhancer, in pharmaceuticals as a stabilizer or excipient, and in cosmetics for its
moisturizing properties.[1][2]

Experimental Protocols

Detailed, standardized protocols for many experiments involving D-Mannonic acid-1,4-lactone
are not always explicitly published. However, established methodologies can be adapted.

Synthesis of D-Mannonic acid-1,4-lactone via Oxidation
of D-Mannose

This protocol is based on the classical method of oxidizing D-mannose using bromine water.[1]
[11]
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Objective: To synthesize D-Mannonic acid-1,4-lactone from D-mannose.

Materials:

D-mannose

Bromine water (Br2/Hz20)

Sodium bicarbonate (NaHCOs3) or other suitable base for pH control
Deionized water

Reaction vessel with stirring capability

pH meter

Heating mantle or water bath

Procedure:

Dissolve D-mannose in deionized water in the reaction vessel.

Slowly add bromine water to the D-mannose solution while stirring continuously. The reaction
is an oxidation of the aldehyde group of D-mannose to a carboxylic acid.

Maintain the reaction mixture at a controlled pH, typically acidic (pH 2-3), by carefully adding
a base like sodium bicarbonate to neutralize the HBr formed during the reaction.[11]

Monitor the reaction progress using a suitable analytical technique (e.g., TLC or HPLC).

Once the oxidation to D-mannonic acid is complete, the solution is heated (e.g., 60-80°C) to
promote the intramolecular cyclization (lactonization) to form D-Mannonic acid-1,4-lactone.
[11]

The product can then be isolated and purified from the reaction mixture, typically through
crystallization.

Stability Analysis by HPLC
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This protocol outlines a general procedure to evaluate the stability of D-Mannonic acid-1,4-

lactone in aqueous solutions at different pH values by monitoring its hydrolysis.[3]

Objective: To determine the rate of hydrolysis of D-Mannonic acid-1,4-lactone at various pH

values.

Materials:

D-Mannonic acid-1,4-lactone

Aqueous buffers of desired pH values (e.g., 3, 5, 7, 9)

Thermostatically controlled incubator or water bath

HPLC system with a suitable column (e.g., C18) and detector (e.g., Refractive Index or UV)

Volumetric flasks, pipettes, and autosampler vials

Procedure:

Prepare a stock solution of D-Mannonic acid-1,4-lactone in deionized water.

Prepare reaction solutions by diluting the stock solution into the different pH buffers to a
known initial concentration.

Incubate the reaction solutions at a constant temperature (e.g., 25°C or 37°C).

At predetermined time intervals (e.g., 0, 1, 2, 4, 8, 24 hours), withdraw an aliquot from each
solution.

Immediately analyze the concentration of the remaining D-Mannonic acid-1,4-lactone in
each sample using a validated, stability-indicating HPLC method. The method must be able
to resolve the lactone from its hydrolysis product, D-mannonic acid.[3]

Plot the concentration of D-Mannonic acid-1,4-lactone versus time for each pH to
determine the hydrolysis kinetics.

Visualizations
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Synthesis and Hydrolysis

The following diagrams illustrate the chemical synthesis of D-Mannonic acid-1,4-lactone from
D-mannose and its pH-dependent equilibrium with D-mannonic acid.

pH-Dependent Equilibrium
Hydrolysis / Lactonization
(D-Mannonic acid-1,4-lactone O, T ehenCEqt D-Mannonic Acid

Synthesis

Oxidation Intramolecular
D-Mannose (SIMBLH0) »-| D-Mannonic Acid Syclizatonl(ieat D-Mannonic acid—l,4—|actone)

Click to download full resolution via product page

Synthesis from D-Mannose and its aqueous equilibrium.

Experimental Workflow for Stability Analysis

This diagram outlines the key steps in determining the stability of D-Mannonic acid-1,4-
lactone via HPLC analysis.
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Workflow for HPLC-based stability analysis.

Role in Ascorbic Acid Precursor Pathway

D-mannose derivatives are crucial precursors in the biosynthesis of L-ascorbic acid (Vitamin C)
in plants. This simplified diagram illustrates the central role of mannose in this pathway.

Simplified plant ascorbic acid biosynthesis pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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